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Introduction

The history of phosphorus sulfide chemistry is a fascinating journey that begins with the
vigorous, almost explosive, reactions observed by early chemists and evolves into the
controlled synthesis of a family of compounds with significant industrial applications. This
technical guide provides an in-depth exploration of the early history of phosphorus sulfide
compounds, from their initial discovery to their foundational synthesis and characterization. The
early literature on this subject was fraught with confusion, with numerous incorrect formulations
proposed. However, by the late 19th and early 20th centuries, a clearer understanding of the
stable phosphorus sulfides began to emerge, primarily focusing on four key compounds:
tetraphosphorus trisulfide (P4Ss), tetraphosphorus pentasulfide (P4Ss), tetraphosphorus
heptasulfide (P4S7), and tetraphosphorus decasulfide (P4S10). This guide will detail the
discovery and early synthesis of these compounds, present their physical and chemical
properties as understood by early researchers, and provide the most detailed experimental
protocols available from historical sources.

A Timeline of Discovery and Key Figures

The study of phosphorus-sulfur compounds dates back to the mid-18th century. The timeline
below highlights the key milestones and the pioneering scientists who laid the groundwork for
our modern understanding of this important class of inorganic compounds.
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Caption: A timeline of key discoveries in the early history of phosphorus sulfide compounds.

The initial observation of the vigorous reaction between phosphorus and sulfur was made by
Andreas Sigismund Marggraf in 1740.[1][2] HowevVer, it was not until 1843 that the famed
Swedish chemist J6ns Jacob Berzelius first synthesized phosphorus pentasulfide (now known
as tetraphosphorus decasulfide, P4S10).[3] The early investigations into this class of
compounds were marked by considerable confusion, with as many as 14 different phosphorus-
sulfur compositions being erroneously reported as distinct compounds.[2][4]

A significant advancement came in 1864 when Georges Lemoine discovered tetraphosphorus
trisulfide (P4Ss).[5] This compound would later prove to be of great commercial importance. In
1898, the French chemists Henri Sévene and Emile David Cahen developed a method for the
safe, commercial-scale production of P4Ss, which was crucial for its use in the manufacture of
"strike-anywhere" matches as a non-toxic alternative to white phosphorus.[5][6]

The Four Key Early Phosphorus Sulfide Compounds

By the early 20th century, intensive investigation had clarified the confusing landscape of
phosphorus-sulfur compounds, leading to the recognition of four stable and well-defined
substances: P4Ss, P4Ss, P4aS7, and PaS10.[2][4] The molecular formulas we use today, which
reflect their cage-like structures based on a Pa tetrahedron, were not established until much
later with the advent of modern structural determination techniques.

Quantitative Data of Early Phosphorus Sulfide
Compounds

The following table summarizes the key physical properties of the four main phosphorus sulfide
compounds as they were determined in the late 19th and early 20th centuries. It is important to
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note that values from this period could vary due to impurities in the samples and the limitations

of the analytical techniques of the time.

Tetraphosphor  Tetraphosphor
Tetraphosphor Tetraphosphor
us us
Property us Trisulfide . . us Decasulfide
Pentasulfide Heptasulfide
(P4Ss3) (P4S10)
(P4Ss) (P4S7)
Molecular
PaSs PaSs PaS7 PaSi10
Formula
Molecular Weight
220.09 284.22 348.36 444 .55
(g/mol)
Yellowish-green Light yellow, )
Yellow, ] ) Yellowish-gray
Appearance . ) crystalline needle-like ) i
crystalline solid ] crystalline solid
solid[1] crystals
Melting Point ~170-200
172.5 308[7] 288
(°C) (decomposes)[1]
Boiling Point (°C) 408 Decomposes 523[7] 514
Density (g/cm?3) 2.08 2.17 2.19[7] 2.09
o Sparingly soluble
Solubility in Soluble (100
o Soluble Soluble (0.222 g/100 g
Carbon Disulfide  g/100 g CS2)
CS2at 17 °C)
Solubility in Soluble (2 g/100
Soluble Soluble Insoluble
Benzene g benzene)
Reactivity with ) Rapid
Slow hydrolysis Hydrolyzes Hydrolyzes )
Water hydrolysis[8]

Early Experimental Protocols

Obtaining the verbatim, detailed experimental protocols from 19th and early 20th-century

literature is challenging. The following sections provide the most detailed descriptions available

from historical accounts and modern interpretations of these early syntheses.
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Synthesis of Tetraphosphorus Decasulfide (P4S1o0) -
Berzelius (1843)

Jons Jacob Berzelius was the first to prepare phosphorus pentasulfide, which he did by
reacting white phosphorus with sulfur.[3] Early accounts describe the reaction as being very
vigorous, and later methods favored the use of the less reactive red phosphorus to allow for
better control.

General Procedure (reconstructed from historical descriptions):
e Reactants: White phosphorus and elemental sulfur.
o Apparatus: A retort or other suitable glass vessel.

o Method: Small pieces of white phosphorus were carefully introduced to molten sulfur. The
reaction was highly exothermic and proceeded with considerable vigor. Alternatively, the
reactants could be heated together, but this often led to an almost explosive reaction.[1][2]

 Purification: The crude product was often purified by distillation or by washing with carbon
disulfide to remove unreacted sulfur and other impurities.[6]

Reactants

Process Product
Sulfur (Ss)
Girect combination at elevated temperature (>300 °C) [3D—>( Tetraphosphorus Decasulfide (P4S10) )
White Phosphorus (Pa)

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of P4Sio.

Synthesis of Tetraphosphorus Trisulfide (P4S3) -
Lemoine (1864) and Sévéne & Cahen (1898)
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Georges Lemoine is credited with the first synthesis of P4Ss in 1864.[5] However, it was the
later work of Sévene and Cahen that led to a safe and commercially viable process, which was
patented for the production of "strike-anywhere" matches.[5][6]

General Procedure (reconstructed from historical descriptions):

e Reactants: Red phosphorus and elemental sulfur in a stoichiometric ratio. White phosphorus
could also be used but required more careful control.

e Apparatus: A reaction vessel, often made of iron or earthenware, that could be sealed or
operated under an inert atmosphere.

e Method: The mixture of red phosphorus and sulfur was heated to initiate the reaction. The
temperature was carefully controlled to prevent the formation of other phosphorus sulfides.
An alternative method involved reacting the elements in a high-boiling inert solvent to
moderate the reaction.[8]

 Purification: The crude product could be purified by distillation under reduced pressure or by
recrystallization from solvents like carbon disulfide or benzene.[8]

Reactants

Process Product
Sulfur (Ss)
[Controlled heating of reactants [1D—>[ Tetraphosphorus Trisulfide (P4Ss) ]
Red Phosphorus
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Caption: Simplified workflow for the synthesis of P4Ss.

Synthesis of Tetraphosphorus Pentasulfide (P4Ss) and
Tetraphosphorus Heptasulfide (P4S7)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://publication-theses.unistra.fr/public/theses_doctorat/2014/Polesi_Herve_2014_ED519.pdf
https://publication-theses.unistra.fr/public/theses_doctorat/2014/Polesi_Herve_2014_ED519.pdf
https://upload.wikimedia.org/wikipedia/commons/4/46/Catalogue_g%C3%A9n%C3%A9ral_officiel_%28IA_cataloguegeneral16expo%29.pdf
https://en.wikipedia.org/wiki/Phosphorus_pentasulfide
https://en.wikipedia.org/wiki/Phosphorus_pentasulfide
https://www.benchchem.com/product/b7769721?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The synthesis of P4Ss and P4Sy7 in the early period was often achieved by the direct reaction of
phosphorus and sulfur in the appropriate stoichiometric ratios, similar to the synthesis of PaSio
and P4Ss, but with careful control of the proportions of the reactants and the reaction
temperature. Another early method for preparing P4aSs involved the reaction of P4Ss with sulfur
in a carbon disulfide solution, often in the presence of iodine as a catalyst.[5][9]

General Procedure for PaSs (from PaSs):
e Reactants: P4Ss, elemental sulfur, and a catalytic amount of iodine.
» Solvent: Carbon disulfide.

o Method: A solution of P4S3 and sulfur in carbon disulfide with a small amount of iodine was
stirred, sometimes in the presence of diffuse daylight, for an extended period.[9] The P4Ss
would then be isolated from the solution.

Early Understanding of Structure and Bonding

The true molecular structures of the phosphorus sulfides, with their intricate cage-like
arrangements of phosphorus and sulfur atoms, were not elucidated until the advent of X-ray
crystallography in the 20th century. Before this, the compositions were determined by
elemental analysis, and the structures were largely a matter of speculation. The early chemists
knew these were discrete molecular compounds due to their solubility in nonpolar solvents like
carbon disulfide and their ability to be distilled. The concept of a tetrahedral P4 unit as the core
of these structures was a much later development.

Conclusion

The early history of phosphorus sulfide chemistry was a period of intense investigation and
discovery, moving from the observation of a highly reactive mixture to the systematic synthesis
and characterization of a family of distinct compounds. The work of pioneers like Marggraf,
Berzelius, Lemoine, and Sévene and Cahen transformed the field from a "comedy of errors"
into a respectable branch of inorganic chemistry.[2][4] While the experimental techniques of the
time were rudimentary by modern standards, the foundational knowledge they established
paved the way for the large-scale industrial production and diverse applications of phosphorus
sulfides that we see today, from their use in the humble matchstick to their role in the synthesis
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of advanced materials and pharmaceuticals. This historical perspective provides valuable
context for contemporary researchers working with these versatile and reactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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